Cas no 2242791-82-6 (Sulfo Cy5 Maleimide)

• Product Name: Sulfo Cy5 Maleimide
• CAS No: 2242791-82-6
• MF: C₃₈H₄₅KN₄O₉S₂
• MW: 805.013608694077
• CID: 4789634
• PubChem ID: 164577426
• Update Time: 2025-11-06

Sulfo Cy5 Maleimide Chemical and Physical Properties

Names and Identifiers

• Sulfo Cy5 Maleimide
• Sulfo-Cyanine5 maleimide,Sulfo-Cy5 maleimide,Sulfo-Cy5 Mal
• Sulfo-Cyanine5 maleimide
• 2242791-82-6
• Sulfo-Cy5 maleimide

• Inchi： 1S/C38H44N4O9S2.K.H/c1-37(2)28-24-26(52(46,47)48)15-17-30(28)40(5)32(37)12-8-6-9-13-33-38(3,4)29-25-27(53(49,50)51)16-18-31(29)41(33)22-11-7-10-14-34(43)39-21-23-42-35(44)19-20-36(42)45;;/h6,8-9,12-13,15-20,24-25H,7,10-11,14,21-23H2,1-5H3,(H2-,39,43,46,47,48,49,50,51);;
• InChI Key： ZJKHQSRAFGLFOH-UHFFFAOYSA-N
• SMILES： C(N1C(C(C)(C)C2=CC(S(O)(=O)=O)=CC=C12)=CC=CC=CC1=[N+](C2=CC=C(S([O-])(=O)=O)C=C2C1(C)C)C)CCCCC(=O)NCCN1C(C=CC1=O)=O.[KH]

Computed Properties

• Exact Mass: 786.21593817g/mol
• Monoisotopic Mass: 786.21593817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 198Ų

Additional information on Sulfo Cy5 Maleimide

Sulfo Cy5 Maleimide: A Comprehensive Overview

Sulfo Cy5 Maleimide, with the CAS number 2242791-82-6, is a highly specialized fluorescent dye that has garnered significant attention in the fields of biochemistry, molecular biology, and analytical chemistry. This compound is a derivative of the well-known Cy5 dye, which belongs to the family of cyanine dyes. The sulfo group in its structure imparts enhanced water solubility, making it particularly suitable for applications in aqueous environments. The maleimide functional group allows for efficient conjugation with thiol-containing molecules, such as proteins or peptides, enabling its use in various labeling and sensing applications.

Recent advancements in fluorescence-based technologies have underscored the importance of Sulfo Cy5 Maleimide in cutting-edge research. For instance, studies have demonstrated its utility in the development of biosensors for detecting analytes such as heavy metals, enzymes, and nucleic acids. The high quantum yield and excellent photostability of this dye make it ideal for applications requiring precise and reliable fluorescence measurements. Moreover, its near-infrared emission wavelength (around 780 nm) ensures minimal interference from background autofluorescence, which is a critical advantage in biological imaging.

The synthesis of Sulfo Cy5 Maleimide involves a series of carefully controlled chemical reactions. Starting from the parent Cy5 dye, the sulfonyl group is introduced to enhance solubility, followed by the incorporation of the maleimide moiety through coupling reactions. This process ensures that the final product retains the intrinsic fluorescence properties of Cy5 while gaining functional versatility. Researchers have also explored alternative synthetic pathways to improve yield and purity, which are essential considerations for large-scale production.

In terms of applications, Sulfo Cy5 Maleimide has found widespread use in protein labeling, where it serves as a robust tool for tracking protein interactions and localization within cells. Additionally, it has been employed in the development of DNA sensors, where its ability to fluoresce upon binding to specific sequences enables real-time monitoring of genetic material. Recent studies have also highlighted its potential in drug delivery systems, where it can be used to monitor the release kinetics of therapeutic agents.

The unique properties of Sulfo Cy5 Maleimide make it an invaluable tool in both academic research and industrial applications. Its ability to function effectively in complex biological systems has positioned it as a key component in advancing our understanding of molecular mechanisms at the cellular level. As research continues to uncover new applications for this compound, its role in shaping future innovations in biotechnology and diagnostics is expected to grow significantly.